3-(pyridin-3-yloxy)-N-(thiophen-2-yl)azetidine-1-carboxamide
Description
3-(pyridin-3-yloxy)-N-(thiophen-2-yl)azetidine-1-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidine carboxamides and has been shown to exhibit promising biological activity against various diseases.
Scientific Research Applications
One study focused on the synthesis of new pyrimidine-azetidinone analogues, including structures related to 3-(pyridin-3-yloxy)-N-(thiophen-2-yl)azetidine-1-carboxamide. These compounds were evaluated for their antioxidant, in vitro antimicrobial, and antitubercular activities. The research indicated that these analogues possess significant antimicrobial activity against various bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. This highlights the compound's potential role in designing new antibacterial and antituberculosis agents (Chandrashekaraiah et al., 2014).
Antiproliferative Activity and CDK2 Inhibition
Another research avenue explores the synthesis of pyridine, pyrazolopyridine, and furopyridine derivatives, including structures analogous to 3-(pyridin-3-yloxy)-N-(thiophen-2-yl)azetidine-1-carboxamide, as cyclin-dependent kinase 2 (CDK2) inhibitors. These compounds were evaluated for their anti-proliferative activity against various human cancer cell lines. The results revealed that some derivatives exhibit significant inhibitory activity against the CDK2 enzyme and possess considerable cytotoxic effects on cancer cell lines, suggesting their potential as cancer therapeutics (Abdel-Rahman et al., 2021).
Synthesis of Azetidines and Pyrrolidines
Research on the stereoselective synthesis of azetidines and pyrrolidines from N-tert-butylsulfonyl(2-aminoalkyl)oxiranes, including methodologies that could be applicable to derivatives of 3-(pyridin-3-yloxy)-N-(thiophen-2-yl)azetidine-1-carboxamide, has been reported. The studies demonstrated that base-induced cyclization of enantiopure (2-aminoalkyl)oxiranes led to the formation of pyrrolidin-3-ols and/or 2-(hydroxymethyl)azetidines under varying conditions. This research contributes to the development of synthetic strategies for constructing azetidine-based compounds with potential biological applications (Medjahdi et al., 2009).
properties
IUPAC Name |
3-pyridin-3-yloxy-N-thiophen-2-ylazetidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2S/c17-13(15-12-4-2-6-19-12)16-8-11(9-16)18-10-3-1-5-14-7-10/h1-7,11H,8-9H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZKCKLMQGSJSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)NC2=CC=CS2)OC3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(pyridin-3-yloxy)-N-(thiophen-2-yl)azetidine-1-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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